(2Z)-2-({3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl}methylidene)-4,4-dimethyl-3-oxopentanenitrile

• IUPAC Name: (2Z)-2-[[3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl]methylidene]-4,4-dimethyl-3-oxopentanenitrile
• InChI: InChI=1S/C22H22N2O5/c1-22(2,3)21(25)17(13-23)11-16-7-10-19(20(12-16)28-4)29-14-15-5-8-18(9-6-15)24(26)27/h5-12H,14H2,1-4H3/b17-11-
• InChI Key: QWPZQEOUEMWROR-BOPFTXTBSA-N
• Canonical SMILES: CC(C)(C)C(=O)C(=CC1=CC(=C(C=C1)OCC2=CC=C(C=C2)[N+](=O)[O-])OC)C#N
• Isomeric SMILES: CC(C)(C)C(=O)/C(=C\C1=CC(=C(C=C1)OCC2=CC=C(C=C2)[N+](=O)[O-])OC)/C#N
• Molecular Formula: C22H22N2O5
• Molecular Weight: 394.4 g/mol
• CAS No.: 1013252-85-1

Description

The compound (2Z)-2-({3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl}methylidene)-4,4-dimethyl-3-oxopentanenitrile is a nitrile-containing α,β-unsaturated carbonyl derivative with a complex aromatic substitution pattern. Its structure features a Z-configured enone system conjugated to a nitrile group, a 3-oxopentanenitrile backbone with 4,4-dimethyl substituents, and a 3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl moiety. The 4-nitrophenyl group introduces strong electron-withdrawing properties, which may influence its reactivity, photophysical behavior, or biological activity.

Biological Activity

(2Z)-2-({3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl}methylidene)-4,4-dimethyl-3-oxopentanenitrile is a synthetic organic compound with potential biological applications. Its complex structure suggests that it may exhibit significant biological activity, particularly in the realms of cancer treatment and antimicrobial properties. This article reviews available literature on the compound's synthesis, biological evaluation, and potential mechanisms of action.

The molecular formula of the compound is C22H22N2O5, with a molecular weight of 394.427 g/mol. It features a nitrile functional group and methoxy substituents that may influence its reactivity and biological interactions.

Property	Value
Molecular Formula	C22H22N2O5
Molecular Weight	394.427 g/mol
Purity	≥95%

Synthesis

The synthesis of (2Z)-2-({3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl}methylidene)-4,4-dimethyl-3-oxopentanenitrile typically involves a multi-step process that includes condensation reactions between substituted phenols and appropriate carbonyl compounds. Such synthetic pathways are crucial for obtaining high yields and purity for subsequent biological evaluations.

Anticancer Potential

Recent studies have explored the anticancer properties of various compounds structurally related to (2Z)-2-({3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl}methylidene)-4,4-dimethyl-3-oxopentanenitrile. For instance, compounds with similar structures have been evaluated against human cancer cell lines such as A2780 (ovarian carcinoma) and MCF-7 (breast cancer). The results indicated significant cytotoxic activity, with IC50 values ranging from 4.47 to 52.8 μM for certain derivatives .

Mechanisms of Action:

• Tubulin Inhibition: Some derivatives exhibit strong binding to the colchicine site on tubulin, disrupting microtubule polymerization, which is critical for cell division.
• Cell Cycle Arrest: Flow cytometry analyses have shown that these compounds can induce G2/M phase arrest in cancer cells, thereby inhibiting proliferation.

Antimicrobial Activity

The compound's potential antimicrobial effects have also been investigated. Similar compounds have demonstrated significant antimicrobial activity against various bacterial strains and fungi. For example, derivatives were assessed for their ability to inhibit growth in pathogens like Staphylococcus aureus and Candida albicans, showcasing promising results in vitro .

Case Studies

• Cytotoxicity Assay: In a study evaluating the cytotoxicity of related compounds, several analogs were tested against multiple cancer cell lines. The most potent compounds were subjected to further analysis to determine their mechanism of action through molecular docking studies .
• Antimicrobial Evaluation: Another study focused on synthesizing derivatives of related structures that displayed significant antibacterial and antifungal activities. These findings suggest that modifications in the chemical structure can enhance biological efficacy .

Comparison with Similar Compounds

Key Observations :

• Electron-Withdrawing vs. Electron-Donating Groups : The target compound’s 4-nitrophenyl group enhances electron-deficient character compared to bromophenyl (moderate electron-withdrawing) or methoxyphenyl (electron-donating) groups in analogs. This may increase reactivity in charge-transfer interactions or Michael addition reactions .
• Stereoelectronic Effects: The Z-configuration stabilizes conjugation between the enone and nitrile groups, a feature shared with analogs. However, the bulky 4-nitrophenyl-methoxy substituent may impose steric hindrance, reducing solubility compared to fluorine-containing derivatives .

Computational and Experimental Insights

• Density Functional Theory (DFT): Studies on similar enone-nitrile systems (e.g., and ) suggest that exact-exchange functionals (e.g., B3LYP) are critical for modeling electronic properties. The nitro group’s strong electron-withdrawing nature likely lowers the HOMO-LUMO gap, enhancing photochemical activity .
• Synthesis and Crystallography : Analogs like the bromophenyl-thiazol derivative () are synthesized via condensation reactions, while X-ray crystallography (e.g., SHELX software in ) confirms Z-configuration and planar geometry in related compounds .